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Compound of Interest

Compound Name: Magl-IN-14

Cat. No.: B12384431 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
Magl-IN-14 is a potent and selective inhibitor of monoacylglycerol lipase (MAGL), a key

enzyme in the endocannabinoid signaling pathway. MAGL is responsible for the hydrolysis of

the endocannabinoid 2-arachidonoylglycerol (2-AG), a crucial signaling molecule that

modulates a variety of physiological processes, including pain, inflammation, and

neurotransmission. Inhibition of MAGL by Magl-IN-14 leads to an accumulation of 2-AG,

thereby potentiating its effects. This document provides detailed application notes, protocols,

and purchasing information for the use of Magl-IN-14 in research settings.

Purchasing Information
Magl-IN-14 is available from various chemical suppliers. Below is a summary of the information

for procurement:

Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight

Purity

MedChemEx

press
HY-162304

2770967-04-

7

C₁₇H₁₇F₆N₃O

₃
425.33 g/mol >98%
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Magl-IN-14 is a highly potent inhibitor of MAGL. The primary mechanism of action is the

blockade of the active site of the MAGL enzyme, preventing the breakdown of 2-AG. This leads

to an elevation of 2-AG levels in various tissues, which in turn enhances the activation of

cannabinoid receptors CB1 and CB2.

The inhibition of MAGL also has a significant impact on the eicosanoid signaling pathway. By

preventing the hydrolysis of 2-AG, Magl-IN-14 reduces the production of arachidonic acid, a

precursor for pro-inflammatory prostaglandins. This dual action of enhancing endocannabinoid

signaling and reducing pro-inflammatory mediators makes Magl-IN-14 a valuable tool for

studying a range of physiological and pathological processes.

Signaling Pathway Modulated by Magl-IN-14
The following diagram illustrates the central role of MAGL in the endocannabinoid and

arachidonic acid pathways and the effect of its inhibition by Magl-IN-14.
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Seed cells in 96-well plate

Treat cells with Magl-IN-14 (various concentrations)

Incubate at 37°C

Wash cells with PBS

Lyse cells

Perform MAGL activity assay on lysates

Measure signal (absorbance/fluorescence)

Calculate % inhibition and IC50

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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